Cas no 748776-88-7 (1,3-Tetracosanoin-2-Olein)

• Product Name: 1,3-Tetracosanoin-2-Olein
• CAS No: 748776-88-7
• MF: C₆₉H₁₃₂O₆
• MW: 1057.78280353546
• CID: 5092406
• Update Time: 2025-10-29

1,3-Tetracosanoin-2-Olein Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid, 2-[[(9Z)-1-oxo-9-octadecenyl]oxy]-1,3-propanediyl ester (9CI)
• 1,3-Tetracosanoin-2-Olein

• Inchi： 1S/C69H132O6/c1-4-7-10-13-16-19-22-25-28-30-32-34-36-38-41-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-40-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-42-39-37-35-33-31-29-26-23-20-17-14-11-8-5-2/h27,40,66H,4-26,28-39,41-65H2,1-3H3/b40-27-
• InChI Key： DEDRXCYPJMGUDS-DPVRLLIJSA-N
• SMILES： C(OC(=O)CCCCCCCCCCCCCCCCCCCCCCC)C(OC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCCCCCCCCCCCCCCCCCC

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 915.9±35.0 °C(Predicted)

Additional information on 1,3-Tetracosanoin-2-Olein

1,3-Tetracosanoin-2-Olein: A Comprehensive Overview

1,3-Tetracosanoin-2-Olein, also known by its CAS number CAS No 748776-88-7, is a compound of significant interest in the fields of chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of this compound, including its structure, properties, synthesis methods, and potential uses.

The chemical structure of 1,3-Tetracosanoin-2-Olein is characterized by a long-chain fatty acid derivative with a specific configuration. The molecule consists of a tetracosanoic acid moiety (a 24-carbon chain) with an ester functional group at the second position. This structure makes it a member of the broader class of fatty acid esters, which are widely found in nature and have diverse applications.

Recent studies have highlighted the importance of understanding the physical and chemical properties of CAS No 748776-88-7. Research has shown that this compound exhibits unique melting and boiling points due to its extended carbon chain. Additionally, its solubility characteristics in various solvents have been extensively studied, providing valuable insights into its potential for use in pharmaceutical formulations and food additives.

The synthesis of 1,3-Tetracosanoin-2-Olein involves a multi-step process that typically begins with the extraction or synthesis of tetracosanoic acid. This acid is then subjected to esterification reactions under controlled conditions to yield the desired product. Recent advancements in catalytic systems have improved the efficiency and yield of this process, making it more viable for large-scale production.

In terms of biological activity, CAS No 748776-88-7 has shown promise in several areas. For instance, studies have indicated that this compound may possess anti-inflammatory properties, which could be harnessed for therapeutic applications. Furthermore, its role as a precursor in the synthesis of more complex biomolecules has been explored in recent research.

The application of 1,3-Tetracosanoin-2-Olein extends beyond traditional chemical uses. Its ability to form stable emulsions has made it a valuable ingredient in the food industry, particularly in the production of certain types of margarine and spreads. Additionally, its compatibility with various cosmetic formulations has led to its inclusion in skincare products aimed at improving skin hydration.

From an environmental perspective, the biodegradability and ecological impact of CAS No 748776-88-7 have been topics of recent research. Studies suggest that this compound degrades relatively quickly under aerobic conditions, reducing its potential as an environmental pollutant. However, further investigation is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1,3-Tetracosanoin-2-Olein, or CAS No 748776-88-7, is a compound with multifaceted applications and ongoing research interest. Its structural properties, synthesis methods, biological activity, and environmental impact all contribute to its significance in various scientific domains. As research continues to unfold, this compound is poised to play an even greater role in both industrial and therapeutic contexts.